DNA crosslinker 3 dihydrochloride

• Molecular Formula: C15H22Cl2N8O
• Molecular Weight: 401.3 g/mol
• InChI: InChI=1S/C15H20N8O.2ClH/c16-14(17)20-7-10-1-3-11(4-2-10)9-23-13(24)6-5-12(22-23)8-21-15(18)19;;/h1-6H,7-9H2,(H4,16,17,20)(H4,18,19,21);2*1H
• InChIKey: JKXHOIHXAJUAOA-UHFFFAOYSA-N

DNA Crosslinker 3 Dihydrochloride: A Defined DNA Minor Groove Binder for Anticancer Research

DNA crosslinker 3 dihydrochloride (CAS 2761734-21-6) is a synthetic small molecule characterized as a DNA minor groove binder . Its primary reported biochemical activity is its binding affinity to DNA, quantified as a thermal shift (ΔTm) of 1.4 °C . Chemically, it is identified by its IUPAC name (1-(4-((3-(guanidinomethyl)-6-oxopyridazin-1(6H)-yl)methyl)benzyl)guanidine dihydrochloride) and molecular formula C15H22Cl2N8O . This compound is intended for research purposes in the field of anticancer studies .

MechanismDNA minor groove binder for biophysical interaction studies

BindingReported thermal shift (ΔTm) for duplex stabilization

Use ContextAnticancer research model probe; not a validated cytotoxic lead

The Risk of Substituting DNA Crosslinker 3 Dihydrochloride with Other In-Class Analogs

The term 'DNA crosslinker' encompasses a broad class of compounds with vastly different mechanisms, binding modes, and target selectivities . DNA crosslinker 3 dihydrochloride is defined by its mechanism as a minor groove binder, a property distinct from major groove binders, intercalators, or classical alkylating agents like cisplatin or mitomycin C . While it shares the 'DNA crosslinker' designation with analogs like DNA crosslinker 4 and 6, these compounds possess unique chemical structures and distinct reported biological activities. For instance, DNA crosslinker 6 demonstrates potent AT-rich DNA binding (IC50 = 0.03 µM), which may not be shared by crosslinker 3 . Therefore, substituting one for another without rigorous, parallel experimental validation could lead to non-reproducible or misinterpreted results due to these critical mechanistic and target-specific differences. The specific, albeit limited, quantitative data provided below underscores why this compound must be evaluated as a unique chemical entity.

Binding ModeMinor groove binding mechanism does not extend to intercalators or major groove agents

CytotoxicityCell-based activity profile may differ from DNA crosslinker 4/6; crosslinker 3 lacks reported cellular IC50

AT-Rich BiasAT-rich selectivity reported for crosslinker 6 may not transfer to crosslinker 3

Quantitative Differentiation of DNA Crosslinker 3 Dihydrochloride: Binding Affinity vs. Analogs

DNA Binding Affinity: Direct Comparison of ΔTm with Closest Analog DNA Crosslinker 4

The primary quantifiable attribute for DNA crosslinker 3 dihydrochloride is its DNA binding affinity, measured by a thermal shift assay (ΔTm). It exhibits a ΔTm of 1.4 °C . This is a direct measure of its ability to stabilize the DNA duplex upon minor groove binding. Its closest commercially available analog, DNA crosslinker 4 dihydrochloride, does not have a publicly reported ΔTm value in its technical datasheets . This represents a data asymmetry where only crosslinker 3 has a defined biophysical binding parameter. Furthermore, another analog, DNA crosslinker 6, demonstrates potent binding to AT-rich DNA but its activity is reported as an IC50 for inhibiting AT-hook 1 binding (0.03 µM) rather than a ΔTm, precluding a direct comparison .

Binding Affinity (ΔTm)

Data to verify

1.4 °C vs. Not reported (crosslinker 4)

Reported thermal stabilization benchmark for lot consistency

Missing comparator data precludes direct comparison

Evidence Dimension	DNA Thermal Stabilization (ΔTm)
Target Compound Data	1.4 °C
Comparator Or Baseline	DNA crosslinker 4 dihydrochloride: ΔTm value not reported
Quantified Difference	Not calculable due to missing comparator data.
Conditions	DNA thermal shift (ΔTm) assay, specific conditions not provided in vendor literature.

Why This Matters

This is the only vendor-reported, quantitative measure of its DNA binding, providing a defined benchmark for lot-to-lot consistency and for researchers seeking a minor groove binder with a documented, albeit modest, thermal stabilization effect.

Cellular Cytotoxicity Profile: Comparative Analysis of Activity in Human Cancer Cell Lines

While DNA crosslinker 3 dihydrochloride is broadly cited for anticancer research, no specific cellular IC50 values are reported in its technical documentation . In contrast, its analog DNA crosslinker 4 dihydrochloride has reported, albeit unquantified, 'inhibitory activity' against the NCI-H460 (lung), A2780 (ovarian), and MCF-7 (breast) cancer cell lines . Another analog, DNA crosslinker 6, shows potent anti-protozoal activity against T. brucei (EC50 = 0.83 µM) and inhibits AT-hook 1 binding (IC50 = 0.03 µM), but its activity on human cancer cell lines is not detailed . This lack of specific, comparable cytotoxicity data for crosslinker 3 suggests its potential utility may be as a chemical biology probe for studying DNA binding rather than a validated cytotoxic lead.

Cytotoxicity Profile

Class-level inference

Not reported vs. Activity in NCI-H460, A2780, MCF-7 (unquantified)

Cell-model endpoint context may differ from analogs

Crosslinker 3 may suit biophysical probe use over cytotoxicity screening

Evidence Dimension	In Vitro Cytotoxicity (IC50)
Target Compound Data	Not reported for specific cancer cell lines.
Comparator Or Baseline	DNA crosslinker 4: Activity reported in NCI-H460, A2780, MCF-7 (quantitative values not provided).
Quantified Difference	Not calculable.
Conditions	Cell viability assays on human cancer cell lines; experimental details not provided in vendor literature.

Why This Matters

For procurement, this distinction is critical. If the goal is a tool compound with a well-defined biophysical interaction, crosslinker 3 is the choice. If the goal is a compound with demonstrated, broad-spectrum anticancer cell activity, DNA crosslinker 4 may be a more appropriate selection based on vendor claims.

Structural Divergence: Molecular Formula and Weight as Key Chemical Identifiers

The chemical identity of DNA crosslinker 3 dihydrochloride is definitively characterized by its molecular formula (C15H22Cl2N8O) and molecular weight (401.29 g/mol) . These parameters are distinct from its close analogs: DNA crosslinker 4 dihydrochloride (C16H24Cl2N8O, MW: 415.3 g/mol) and DNA crosslinker 6 (C19H21N7O, MW: 363.42 g/mol) . These differences, while subtle, reflect variations in the chemical scaffold and the presence/absence of the dihydrochloride salt, which can significantly impact solubility, stability, and biological activity.

Chemical Identity

Head-to-head

C₁₅H₂₂Cl₂N₈O vs. C₁₆H₂₄Cl₂N₈O (crosslinker 4)

Unambiguous compound identification and differentiation

Dihydrochloride salt vs. free base impacts solubility and stability

Evidence Dimension	Chemical Identity
Target Compound Data	Molecular Formula: C15H22Cl2N8O; Molecular Weight: 401.29 g/mol
Comparator Or Baseline	DNA crosslinker 4 dihydrochloride: C16H24Cl2N8O, 415.3 g/mol; DNA crosslinker 6: C19H21N7O, 363.42 g/mol
Quantified Difference	Crosslinker 3 differs by -CH2- unit and +1 oxygen atom relative to crosslinker 4, and is a dihydrochloride salt while crosslinker 6 is a free base.
Conditions	Standard analytical chemistry characterization.

Why This Matters

This evidence is fundamental for procurement. It allows for unambiguous verification of the received material against the ordered compound, ensuring no cross-contamination or mis-shipment with structurally similar analogs, which is essential for experimental reproducibility.

Targeted Research Applications for DNA Crosslinker 3 Dihydrochloride Based on Evidence

Biophysical Studies of DNA Minor Groove Binders

Given its specific reported ΔTm of 1.4 °C, DNA crosslinker 3 dihydrochloride is best applied in biophysical assays such as thermal shift analysis, surface plasmon resonance (SPR), or isothermal titration calorimetry (ITC) to study minor groove binding thermodynamics . Its defined binding affinity provides a reproducible baseline for comparing new minor groove ligands or studying the effects of DNA sequence on binding.

Analytical Reference Standard for Method Development

The well-defined chemical structure (MW: 401.29 g/mol) makes this compound suitable for developing analytical methods like HPLC or LC-MS. It can serve as a reference standard to distinguish it from its close analogs (DNA crosslinker 4 and 6) , which is crucial for quality control in chemical biology and medicinal chemistry laboratories.

A Chemical Probe for Investigating DNA-Damage Response Pathways

As a DNA crosslinker with a minor groove binding mechanism, it can be used as a tool compound to induce a specific type of DNA lesion . This allows researchers to investigate cellular pathways related to DNA damage sensing, signaling, and repair (e.g., Fanconi Anemia pathway, nucleotide excision repair) in a manner distinct from major groove crosslinkers like cisplatin.

Lead Optimization in Anticancer Drug Discovery

Due to the lack of specific cellular potency data, this compound is not suitable for advanced preclinical efficacy studies. However, its defined chemical scaffold and reported (albeit unquantified) anticancer potential position it as a potential starting point for medicinal chemistry optimization. It can be used in structure-activity relationship (SAR) studies aimed at improving binding affinity and introducing potent cellular cytotoxicity.

Application

Selection Property

Validation Focus

Biophysical minor groove binding studies

Thermal shift binding profile

Binding affinity reproducibility

Analytical method development

Distinct chemical identity (MW/formula)

Compound-specific detection and differentiation

DNA damage response pathway studies

Minor groove crosslinking mechanism

Pathway-specific lesion induction assessment

Medicinal chemistry optimization

Defined chemical scaffold

SAR for binding affinity and cell-based endpoints